Cas no 859969-64-5 (5-Amino-3-bromobenzo[b]thiophene 1,1-dioxide)

• Product name: 5-Amino-3-bromobenzo[b]thiophene 1,1-dioxide
• CAS No: 859969-64-5
• MF: C₈H₆BrNO₂S
• MW: 260.107739925385
• CID: 6783525
• PubChem ID: 130154153

5-Amino-3-bromobenzo[b]thiophene 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 859969-64-5
• 5-Amino-3-bromobenzo[b]thiophene 1,1-dioxide
• CS-0227466
• SCHEMBL23612328
• SY347089

• Inchi： 1S/C8H6BrNO2S/c9-7-4-13(11,12)8-2-1-5(10)3-6(7)8/h1-4H,10H2
• InChI Key： DERAROPMTGMQPK-UHFFFAOYSA-N
• SMILES： BrC1=CS(C2C=CC(=CC=21)N)(=O)=O

Computed Properties

• Exact Mass: 258.93026g/mol
• Monoisotopic Mass: 258.93026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 68.5Ų

Additional information on 5-Amino-3-bromobenzo[b]thiophene 1,1-dioxide

Comprehensive Overview of 5-Amino-3-bromobenzo[b]thiophene 1,1-dioxide (CAS No. 859969-64-5)

5-Amino-3-bromobenzo[b]thiophene 1,1-dioxide (CAS No. 859969-64-5) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique benzo[b]thiophene core, is widely studied for its potential applications in drug discovery and organic electronics. Researchers are particularly interested in its bromine and amino functional groups, which offer versatile reactivity for further derivatization.

The molecular structure of 5-Amino-3-bromobenzo[b]thiophene 1,1-dioxide features a sulfone moiety, which enhances its stability and solubility in polar solvents. This property makes it a valuable intermediate in the synthesis of more complex molecules. Recent studies have explored its role in the development of fluorescent probes and bioactive compounds, aligning with the growing demand for advanced diagnostic tools and therapeutic agents.

In the context of current trends, 5-Amino-3-bromobenzo[b]thiophene 1,1-dioxide is often discussed alongside keywords like "heterocyclic building blocks", "sulfone derivatives", and "pharmaceutical intermediates". These terms reflect the compound's relevance in modern chemistry and its alignment with industry needs. For instance, the rise of targeted drug delivery systems has increased the demand for structurally diverse intermediates like this compound.

From a synthetic perspective, the bromine atom at the 3-position allows for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in medicinal chemistry. Meanwhile, the amino group provides a handle for further functionalization, enabling the creation of libraries of derivatives for high-throughput screening. This dual functionality positions 5-Amino-3-bromobenzo[b]thiophene 1,1-dioxide as a versatile scaffold in drug design.

Environmental and regulatory considerations are also critical when working with 5-Amino-3-bromobenzo[b]thiophene 1,1-dioxide. While it is not classified as hazardous, proper handling and disposal protocols should be followed to ensure safety. Researchers often search for "green synthesis methods" and "sustainable chemistry" approaches to minimize the environmental impact of such compounds, reflecting broader societal concerns.

In summary, 5-Amino-3-bromobenzo[b]thiophene 1,1-dioxide (CAS No. 859969-64-5) is a compound of high interest due to its structural features and potential applications. Its relevance to drug discovery, materials science, and sustainable chemistry ensures its continued prominence in scientific literature and industrial applications. As research progresses, this compound is likely to play an even greater role in addressing contemporary challenges in chemistry and biology.